Cas no 683235-55-4 (N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-4-(1,2,3,4-tetrahydroquinoline-1-sulfonyl)benzamide)

• Product Name: N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-4-(1,2,3,4-tetrahydroquinoline-1-sulfonyl)benzamide
• CAS No: 683235-55-4
• MF: C₂₄H₁₉N₃O₅S
• MW: 461.489764451981
• CID: 6593665
• Update Time: 2025-05-20

N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-4-(1,2,3,4-tetrahydroquinoline-1-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-4-(1,2,3,4-tetrahydroquinoline-1-sulfonyl)benzamide
• Benzamide, N-(2,3-dihydro-1,3-dioxo-1H-isoindol-5-yl)-4-[(3,4-dihydro-1(2H)-quinolinyl)sulfonyl]-

• Inchi： 1S/C24H19N3O5S/c28-22(25-17-9-12-19-20(14-17)24(30)26-23(19)29)16-7-10-18(11-8-16)33(31,32)27-13-3-5-15-4-1-2-6-21(15)27/h1-2,4,6-12,14H,3,5,13H2,(H,25,28)(H,26,29,30)
• InChI Key： WDEYDUCDOFNTGX-UHFFFAOYSA-N
• SMILES： C(NC1C=CC2=C(C=1)C(=O)NC2=O)(=O)C1=CC=C(S(N2C3=C(C=CC=C3)CCC2)(=O)=O)C=C1

Experimental Properties

• Density: 1.481±0.06 g/cm3(Predicted)
• pka: 9.55±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-4-(1,2,3,4-tetrahydroquinoline-1-sulfonyl)benzamide

N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-4-(1,2,3,4-tetrahydroquinoline-1-sulfonyl)benzamide (CAS No. 683235-55-4): A Comprehensive Overview

N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-4-(1,2,3,4-tetrahydroquinoline-1-sulfonyl)benzamide (CAS No. 683235-55-4) is a complex organic compound with significant potential in various biomedical applications. This compound is characterized by its unique structural features, which include a benzamide moiety, an isoindole derivative, and a tetrahydroquinoline sulfonamide group. These structural elements contribute to its diverse biological activities and make it a subject of extensive research in the fields of medicinal chemistry and pharmacology.

The isoindole derivative is a key component of the compound, known for its role in various biological processes. Isoindoles are often found in natural products and have been associated with a range of pharmacological activities, including anti-inflammatory and anti-cancer properties. The tetrahydroquinoline sulfonamide group, on the other hand, is known for its ability to modulate protein-protein interactions and enzyme activities. This combination of functional groups makes N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-4-(1,2,3,4-tetrahydroquinoline-1-sulfonyl)benzamide a promising candidate for drug development.

Recent studies have highlighted the potential of N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-4-(1,2,3,4-tetrahydroquinoline-1-sulfonyl)benzamide in treating various diseases. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-kB) signaling pathways, which are central to the inflammatory response.

Another area of interest is the compound's potential as an anti-cancer agent. Research conducted at the National Cancer Institute has shown that N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-4-(1,2,3,4-tetrahydroquinoline-1-sulfonyl)benzamide can selectively target cancer cells by inducing apoptosis and inhibiting cell proliferation. The compound has been tested in vitro on various cancer cell lines, including breast cancer (MCF7), colon cancer (HT29), and lung cancer (A549) cells. The results have been promising, with significant reductions in cell viability observed at low micromolar concentrations.

The pharmacokinetic properties of N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-4-(1,2,3,4-tetrahydroquinoline-1-sulfonyl)benzamide have also been investigated. Studies have shown that the compound has good oral bioavailability and a favorable pharmacokinetic profile. This makes it suitable for further development as an oral therapeutic agent. Additionally, the compound's low toxicity profile in preclinical studies suggests that it may have a wide therapeutic window.

In terms of clinical applications, N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-y)-4-(1，2，3，4-tetrahydroquinoline-l-sulfonyl)benzamide is currently being evaluated in Phase I clinical trials for the treatment of inflammatory diseases and certain types of cancer. Early results from these trials have been encouraging, with patients showing improved symptoms and tolerability to the treatment. The ongoing clinical trials aim to further elucidate the safety and efficacy of this compound in larger patient populations.

From a synthetic chemistry perspective, N-(1，3-dioxo - 2， 3 - dihydro - 1 H - isoindol - 5 - yl) - 4 - ( 1， 2， 3， 4 - tetrahydroquinoline - 1 - sulfonyl) benzamide can be synthesized through a multi-step process involving the coupling of an isoindole derivative with a tetrahydroquinoline sulfonamide moiety. The synthesis typically involves reactions such as amide formation and sulfonation steps. Recent advancements in synthetic methods have led to more efficient and scalable routes for producing this compound.

In conclusion, N-(1， 3 - dioxo - 2， 3 - dihydro - 1 H - isoindol - 5 - yl) - 4 - ( 1， 2， 3， 4 - tetrahydroquinoline - 1 - sulfonyl) benzamide (CAS No. 683235–55–4) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry.